Cas no 1251595-05-7 (2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-chlorophenyl)methylacetamide)

• Product Name: 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-chlorophenyl)methylacetamide
• CAS No: 1251595-05-7
• MF: C₁₄H₁₅ClN₄O₂
• MW: 306.74750161171
• CID: 6160372
• PubChem ID: 49667285
• Update Time: 2025-05-26

2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-chlorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-chlorophenyl)methylacetamide
• 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(4-chlorophenyl)methyl]acetamide
• 1251595-05-7
• F3406-9711
• 2-(2-amino-4-methyl-6-oxopyrimidin-1-yl)-N-[(4-chlorophenyl)methyl]acetamide
• 2-[2-amino-4-methyl-6-oxo-1(6H)-pyrimidinyl]-N~1~-(4-chlorobenzyl)acetamide
• AKOS021763803
• 2-(2-amino-4-methyl-6-oxopyrimidin-1(6H)-yl)-N-(4-chlorobenzyl)acetamide

• Inchi： 1S/C14H15ClN4O2/c1-9-6-13(21)19(14(16)18-9)8-12(20)17-7-10-2-4-11(15)5-3-10/h2-6H,7-8H2,1H3,(H2,16,18)(H,17,20)
• InChI Key： QLYYEXXCCRDSDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CN1C(C=C(C)N=C1N)=O)=O

Computed Properties

• Exact Mass: 306.0883534g/mol
• Monoisotopic Mass: 306.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-chlorophenyl)methylacetamide

Compound CAS No. 1251595-05-7: A Comprehensive Overview

The compound with CAS No. 1251595-05-7, also known as 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-chlorophenyl)methylacetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The chemical structure of CAS No. 1251595-05-7 is characterized by a pyrimidine ring system, which is a key feature in many bioactive compounds. The presence of amino and methyl groups on the pyrimidine ring suggests potential hydrogen bonding capabilities, which are often critical for molecular interactions within biological systems. Additionally, the N-(4-chlorophenyl) group introduces a degree of hydrophobicity and electronic variation, further enhancing the compound's versatility in binding to target molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1251595-05-7 through multi-step processes involving coupling reactions and cyclization techniques. These methods not only improve yield but also ensure the purity required for pharmacological studies. The synthesis of this compound has been optimized to minimize environmental impact, aligning with current green chemistry principles.

In terms of pharmacological activity, CAS No. 1251595-05-7 has shown promising results in preclinical studies as a potential therapeutic agent. Research indicates that it exhibits selective inhibitory effects on certain kinases, which are crucial targets in the treatment of cancer and inflammatory diseases. The compound's ability to modulate these targets without significant off-target effects makes it a strong candidate for further development.

Moreover, recent studies have explored the role of CAS No. 1251595-05-7 in modulating cellular signaling pathways associated with neurodegenerative diseases. Its ability to influence key enzymes involved in these pathways suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's broad therapeutic potential across multiple disease areas.

The application of advanced computational techniques, such as molecular docking and dynamics simulations, has provided deeper insights into the binding mechanisms of CAS No. 1251595-05-7 with its target proteins. These studies reveal that the compound forms stable interactions with critical residues on the protein surface, enhancing its efficacy and selectivity.

In conclusion, CAS No. 1251595-05-7 represents a cutting-edge chemical entity with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic methods and pharmacological research, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.